4-{[(2-methyl-5-nitrophenyl)amino]carbonyl}phenyl propionate

• IUPAC Name: [4-[(2-methyl-5-nitrophenyl)carbamoyl]phenyl] propanoate
• InChI: InChI=1S/C17H16N2O5/c1-3-16(20)24-14-8-5-12(6-9-14)17(21)18-15-10-13(19(22)23)7-4-11(15)2/h4-10H,3H2,1-2H3,(H,18,21)
• InChI Key: PZVADTAVZBPWOE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])C
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

4-{[(2-methyl-5-nitrophenyl)amino]carbonyl}phenyl propionate, also known as MNCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[(2-methyl-5-nitrophenyl)amino]carbonyl}phenyl propionate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer progression. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of genes that promote inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and induces apoptosis, or programmed cell death. This compound has also been shown to inhibit the production of inflammatory mediators in vitro and in vivo. In animal studies, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-{[(2-methyl-5-nitrophenyl)amino]carbonyl}phenyl propionate has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, this compound also has some limitations, including its toxicity and potential for off-target effects. Researchers must take these factors into consideration when designing experiments involving this compound.

Future Directions

There are several future directions for research involving 4-{[(2-methyl-5-nitrophenyl)amino]carbonyl}phenyl propionate. One potential direction is the development of this compound-based drugs for the treatment of inflammatory and cancerous diseases. Another direction is the optimization of this compound as a pesticide for agricultural use. Additionally, this compound could be used as a building block for the synthesis of novel materials with unique properties. Further research is needed to fully understand the potential applications of this compound in these fields.

Scientific Research Applications

4-{[(2-methyl-5-nitrophenyl)amino]carbonyl}phenyl propionate has been studied extensively for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. In agriculture, this compound has been used as a pesticide due to its insecticidal properties. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties.